Cas no 70987-73-4 (1-[(z)-prop-1-enyl]pyridin-2-one)
70987-73-4 structure
Product Name:1-[(z)-prop-1-enyl]pyridin-2-one
CAS No:70987-73-4
MF:C8H9NO
MW:135.163161993027
CID:975932
PubChem ID:12440343
Update Time:2025-04-19
1-[(z)-prop-1-enyl]pyridin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 1-[(z)-prop-1-enyl]pyridin-2-one
- DTXSID40498346
- NSC275396
- 70987-73-4
- 1-[(1Z)-Prop-1-en-1-yl]pyridin-2(1H)-one
- NSC-275396
-
- Inchi: 1S/C8H9NO/c1-2-6-9-7-4-3-5-8(9)10/h2-7H,1H3/b6-2-
- InChI Key: CXYVQZUTPZAMFP-KXFIGUGUSA-N
- SMILES: O=C1C=CC=CN1/C=C\C
Computed Properties
- Exact Mass: 135.06847
- Monoisotopic Mass: 135.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
1-[(z)-prop-1-enyl]pyridin-2-one Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
70987-73-4 (1-[(z)-prop-1-enyl]pyridin-2-one) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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